Cas no 2679921-24-3 (rac-(1R,2S,5S)-3-acetyl-3-azabicyclo3.2.1octane-2-carboxylic acid)

• Product Name: rac-(1R,2S,5S)-3-acetyl-3-azabicyclo3.2.1octane-2-carboxylic acid
• CAS No: 2679921-24-3
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5644411
• PubChem ID: 165908178
• Update Time: 2025-11-01

rac-(1R,2S,5S)-3-acetyl-3-azabicyclo3.2.1octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,5S)-3-acetyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid
• EN300-28272081
• 2679921-24-3
• rac-(1R,2S,5S)-3-acetyl-3-azabicyclo3.2.1octane-2-carboxylic acid

• Inchi： 1S/C10H15NO3/c1-6(12)11-5-7-2-3-8(4-7)9(11)10(13)14/h7-9H,2-5H2,1H3,(H,13,14)/t7-,8+,9-/m1/s1
• InChI Key： JSWBSYKSWHGRBN-HRDYMLBCSA-N
• SMILES： OC([C@H]1[C@H]2CC[C@@H](CN1C(C)=O)C2)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(1R,2S,5S)-3-acetyl-3-azabicyclo3.2.1octane-2-carboxylic acid

Introduction to Rac-(1R,2S,5S)-3-acetyl-3-azabicyclo[3.2.1]octane-2-carboxylic Acid (CAS No. 2679921-24-3)

Rac-(1R,2S,5S)-3-acetyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid, a heterocyclic compound with the CAS number 2679921-24-3, has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This bicyclic amide derivative belongs to a class of molecules that exhibit promising properties for drug development, particularly in the context of central nervous system (CNS) disorders and inflammation.

The molecular structure of this compound is characterized by a tricyclic framework, consisting of three fused rings: a cyclopropane ring, a cyclopentane ring, and a heptane ring. The presence of an azabicyclo core introduces rigidity to the molecule, which can be advantageous for binding to biological targets with high specificity. Additionally, the acetyl and carboxylic acid functional groups contribute to the compound's reactivity and potential for further derivatization, enabling the synthesis of analogues with tailored pharmacological profiles.

Recent studies have highlighted the therapeutic potential of Rac-(1R,2S,5S)-3-acetyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid in modulating inflammatory pathways. In particular, its ability to interact with cyclooxygenase (COX) enzymes has been explored as a potential strategy for developing novel anti-inflammatory agents. Preliminary in vitro investigations suggest that this compound may exhibit inhibitory activity against COX-2, a key enzyme involved in the production of pro-inflammatory prostaglandins.

The stereochemistry of this molecule, specifically the configuration at the (1R,2S,5S) positions, plays a crucial role in determining its biological activity. The precise arrangement of substituents around these stereocenters influences the compound's binding affinity and selectivity for target receptors. Advanced computational studies have been employed to model the interactions between this compound and potential biological targets, providing insights into its mechanism of action.

Moreover, the tricyclic scaffold of Rac-(1R,2S,5S)-3-acetyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid has been recognized as a privileged structure in drug discovery. Privileged structures are known for their ability to exhibit favorable pharmacokinetic properties and high bioavailability. The rigid framework of this molecule contributes to its stability and resistance to metabolic degradation, which are critical factors for successful drug development.

In vivo studies have begun to elucidate the pharmacological effects of Rac-(1R,2S,5S)-3-acetyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid in animal models of inflammation and pain. Initial results indicate that this compound demonstrates significant anti-nociceptive effects without causing notable side effects at therapeutic doses. These findings are particularly encouraging given the growing demand for alternative treatments that offer efficacy comparable to existing drugs while minimizing adverse reactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include cyclization reactions to form the tricyclic core, functional group transformations to introduce the acetyl and carboxylic acid moieties, and stereochemical control strategies to ensure the correct configuration at the stereocenters. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one.

Future research directions for Rac-(1R,2S,5S)-3-acetyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid include exploring its potential as a lead compound for drug development programs targeting CNS disorders such as epilepsy and neurodegenerative diseases. The unique structural features of this molecule make it an attractive candidate for further investigation into its pharmacological properties.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of novel therapeutic agents like Rac-(1R,2S,5S)-3-acetyl-3-azabicyclo[3.2.1]octane-2-carboxylic acid. Such collaborations can facilitate rapid translation from laboratory discoveries to clinical applications, ultimately benefiting patients who suffer from various diseases.